Cas no 107888-50-6 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-(2-amino-4-thiazolyl)(hydroxyimino)acetyl]amino]-8-oxo-3-(1Z)-1-propenyl-,1-(acetyloxy)ethyl ester, (6R,7R)- (9CI))

• Product Name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-(2-amino-4-thiazolyl)(hydroxyimino)acetyl]amino]-8-oxo-3-(1Z)-1-propenyl-,1-(acetyloxy)ethyl ester, (6R,7R)- (9CI)
• CAS No: 107888-50-6
• MF: C₁₉H₂₁N₅O₇S₂
• MW: 495.529341459274
• CID: 209564
• PubChem ID: 9578281
• Update Time: 2025-04-19

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-(2-amino-4-thiazolyl)(hydroxyimino)acetyl]amino]-8-oxo-3-(1Z)-1-propenyl-,1-(acetyloxy)ethyl ester, (6R,7R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-(2-amino-4-thiazolyl)(hydroxyimino)acetyl]amino]-8-oxo-3-(1Z)-1-propenyl-,1-(acetyloxy)ethyl ester, (6R,7R)- (9CI)
• 1-acetyloxyethyl (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-8-oxo-3-[(Z)-prop-1-enyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-(2-amino-4-thiazolyl)(hydroxyimino)acetyl]amino]-8-oxo-3-(1Z)-1
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(hydroxyimino)acetyl]amino]-8-oxo-3-(1-propenyl)-,1-(acetyloxy)ethyl ester, [6R-[3(Z),6a,7b(Z)]]-
• BMY 28271
• SCHEMBL10490225
• Bmy-28271
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(hydroxyimino)acetyl)amino)-8-oxo-3-(1-propenyl)-, 1-(acetyloxy)ethyl ester, (6R-(3(Z),6alpha,7beta(Z)))-
• 107888-50-6
• 7-(2-(2-Aminothiazolyl)-2-hydroxyiminoacetamido)-3-(1-propenyl)-3-cephem-4-carboxylic acid acetoxyethyl ester

• Inchi： 1S/C19H21N5O7S2/c1-4-5-10-6-32-17-13(22-15(26)12(23-29)11-7-33-19(20)21-11)16(27)24(17)14(10)18(28)31-9(3)30-8(2)25/h4-5,7,9,13,17,29H,6H2,1-3H3,(H2,20,21)(H,22,26)/b5-4-,23-12-/t9?,13-,17-/m1/s1
• InChI Key： KNNUUKGCYYHKDF-JHXJAOOTSA-N
• SMILES： S1CC(/C=C\C)=C(C(=O)OC(C)OC(C)=O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\O)=O)=O

Computed Properties

• Exact Mass: 495.08843
• Monoisotopic Mass: 495.088239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 938
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 227

Experimental Properties

• Density: 1.65
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.729
• PSA: 173.51
• LogP: 1.29430